Cas no 1116-77-4 (4-Dimethylaminobutyraldehyde Diethyl Acetal)

• Product Name: 4-Dimethylaminobutyraldehyde Diethyl Acetal
• CAS No: 1116-77-4
• MF: C₁₀H₂₃NO₂
• MW: 189.295123338699
• MDL: MFCD00671479
• CID: 40763
• PubChem ID: 125307535
• Update Time: 2025-05-25

4-Dimethylaminobutyraldehyde Diethyl Acetal Chemical and Physical Properties

Names and Identifiers

• 4,4-Diethoxy-N,N-dimethyl-1-butanamine
• 4-(DIMETHYLAMINO)-BUTANAL DIETHYL ACETAL
• 4-Dimethylamino butyraldehyde Diethyl acetal
• 4-N,N-Dimethylaminobutanal Diethylacetal
• 4,4-Diethoxy-N,N-dimethylbutylamine
• 1-Butanamine,4,4-diethoxy-N,N-dimethyl
• 4-dimethylamino butyaldehyde dimethyl acetal
• 4-(Dimethylamino)butyraldehyde Diethyl Acetal
• (4,4-Diethoxy-butyl)-dimethyl-amine
• 4-(N,N-Dimethylamino)butyaldehyde diethyl acetal
• 4-Dimethylamino butyaldehyde diethyl acetal
• 1-(N,N-Dimethylamino)-4,4-diethoxybutane
• 4,4-diethoxy-N,N-dimethylbutan-1-amine
• 4,4-Diethoxy-N,N-dimethylbutanamine
• 4-Dimethylaminobutanal diethyl acetal
• N,N-Dimethyl-4-aminobutanal diethyl acetal
• 4-dimethylaminobutyraldehyde diethanol
• 4,4-Diethoxy-N,N-dimethyl butylamine
• 1-Butanamine, 4,4-diethoxy-N,N-dimethyl-
• 4-(N,N-Dimethylamino)Butanal Diethyl Acetal
• QKXMWBLNSPNBEY-UHFFFAOYSA-N
• 4,4-Diethoxy-N, N-dimethyl-butylamine
• 4-dim
• (4,4-DIETHOXYBUTYL)DIMETHYLAMINE
• 1116-77-4
• MFCD00671479
• P64QEI4T0I
• BAA11677
• 111666-77-4
• UNII-P64QEI4T0I
• DTXSID50338168
• W11982
• 4-(dimethylamino)butanal diethyl acetal
• CS-0186902
• SY049351
• FT-0654496
• SCHEMBL823290
• AKOS015908664
• AC-2019
• 4,4-Diethoxy-N.N-dimethyl-1-butanamine
• 4-Dimethylaminobutyraldehyde diethylacetal
• D3973
• 4,4-Diethoxy-N,N-dimethyl-1-butanamine #
• FT-0654014
• A802394
• 4-dimethylaminobutanal diethylacetal
• AS-13097
• 4-(dimethylamino) butanal diethylacetal
• SB30689
• 4-dimethylaminobutyraldehyde diethyl acetal
• Q-101941
• 4-(dimethylamino)-butyraldehyde diethylacetal
• 4,4-Diethoxy-N,N-dimethyl-1-butanamine; 1-(N,N-Dimethylamino)-4,4-diethoxybutane; 4,4-Diethoxy-N,N-dimethylbutanamine; 4,4-Diethoxy-N,N-dimethylbutylamine; 4-(Dimethylamino)butanal Diethyl Acetal; Zolmitriptan USP Related Compound H
• DB-028632
• 601-109-1
• FD180058
• DTXCID80289255
• 4-Dimethylaminobutyraldehyde Diethyl Acetal

• MDL： MFCD00671479
• Inchi： 1S/C10H23NO2/c1-5-12-10(13-6-2)8-7-9-11(3)4/h10H,5-9H2,1-4H3
• InChI Key： QKXMWBLNSPNBEY-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCN(C)C)OCC

Computed Properties

• Exact Mass: 189.17300
• Monoisotopic Mass: 189.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Pale yellow to colorless liquid.
• Density: 0.844 g/mL at 25 °C(lit.)
• Boiling Point: 95°C/11mmHg(lit.)
• Flash Point: Fahrenheit: 156.2 ° f
  Celsius: 69 ° c
  
• Refractive Index: n20/D 1.421(lit.)
• PSA: 21.70000
• LogP: 1.72730
• Solubility: Not determined

4-Dimethylaminobutyraldehyde Diethyl Acetal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R41
• Storage Condition：0-10°C
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Dimethylaminobutyraldehyde Diethyl Acetal

Recent Advances in the Study of 4-Dimethylaminobutyraldehyde Diethyl Acetal (CAS: 1116-77-4)

4-Dimethylaminobutyraldehyde diethyl acetal (CAS: 1116-77-4) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting neurological and cardiovascular diseases. Recent studies have highlighted its role in the development of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its applications, synthesis methods, and biological activities.

One of the most significant breakthroughs in the use of 4-Dimethylaminobutyraldehyde Diethyl Acetal is its application in the synthesis of gamma-aminobutyric acid (GABA) derivatives. GABA is a major inhibitory neurotransmitter in the central nervous system, and its analogs are widely used to treat conditions such as epilepsy, anxiety, and insomnia. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrates that 4-Dimethylaminobutyraldehyde Diethyl Acetal serves as a crucial precursor in the efficient synthesis of GABAergic drugs, offering improved yield and purity compared to traditional methods.

In addition to its role in GABA derivative synthesis, this compound has also been investigated for its potential in cardiovascular drug development. A study conducted by researchers at the University of Cambridge (2024) explored its use in the production of beta-blockers, which are essential for managing hypertension and arrhythmias. The study reported that 4-Dimethylaminobutyraldehyde Diethyl Acetal enables a more streamlined synthesis pathway, reducing the number of steps and minimizing byproduct formation. This advancement could lead to cost-effective and scalable production of beta-blockers, addressing a critical need in global healthcare.

Another area of interest is the compound's potential as a building block for anticancer agents. Recent findings from the National Cancer Institute (2023) suggest that 4-Dimethylaminobutyraldehyde Diethyl Acetal can be modified to create novel alkylating agents, which are effective in targeting rapidly dividing cancer cells. Preliminary in vitro studies have shown promising results, with the compound demonstrating selective cytotoxicity against certain cancer cell lines while sparing healthy cells. Further research is underway to optimize its efficacy and reduce potential side effects.

The synthesis of 4-Dimethylaminobutyraldehyde Diethyl Acetal has also seen notable improvements. A recent publication in Organic Process Research & Development (2024) details a green chemistry approach that utilizes catalytic hydrogenation, significantly reducing the environmental impact of its production. This method not only enhances the sustainability of the process but also improves the overall yield and purity of the final product, making it more attractive for industrial-scale applications.

Despite these advancements, challenges remain in the widespread adoption of 4-Dimethylaminobutyraldehyde Diethyl Acetal. Issues such as stability under varying pH conditions and scalability of novel synthesis methods need to be addressed. However, ongoing research and collaborative efforts between academia and industry are expected to overcome these hurdles, paving the way for broader utilization of this compound in pharmaceutical development.

In conclusion, 4-Dimethylaminobutyraldehyde Diethyl Acetal (CAS: 1116-77-4) continues to be a focal point in chemical and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with recent methodological advancements, positions it as a valuable asset in the development of next-generation therapeutics. Future studies are likely to explore its applications in additional therapeutic areas, further solidifying its importance in the field of medicinal chemistry.